2-Bromo-9,9-dipropyl-9H-fluorene

• Molecular Formula: C19H21Br
• Molecular Weight: 329.3 g/mol
• IUPAC Name: 2-bromo-9,9-dipropylfluorene
• InChI: InChI=1S/C19H21Br/c1-3-11-19(12-4-2)17-8-6-5-7-15(17)16-10-9-14(20)13-18(16)19/h5-10,13H,3-4,11-12H2,1-2H3
• InChI Key: LDMRNHJAQBWUAI-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(C2=CC=CC=C2C3=C1C=C(C=C3)Br)CCC

Description

2-Bromo-9,9-dipropyl-9H-fluorene is a useful research compound. Its molecular formula is C19H21Br and its molecular weight is 329.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50% Aqueous sodium hydroxide (500 mL) was added to a solution of 2-bromofluorene (52.8 g, 215 mmol) and tetrabutylammonium bromide (3.47 g, 10.8 mmol) in toluene (500 mL), and heated to 50° C. After 90 minutes 1-bromopropane (60 mL, 650 mmol) was added, and the solution stirred at 50° C. for 16 hours. The organic layer was separated, washed with water (2×500 mL), brine (500 mL), dried over magnesium sulfate, and the solvent removed. Recrystallisation from a dichloromethane/methanol mixture gave (7) (51.5 g, 73%).